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Introduction

Osmotin is a multifunctional, stress-responsive protein first identified in tobacco (Nicotiana
tabacum) cells adapted to osmotic stress.[1][2] It belongs to the pathogenesis-related protein
family 5 (PR-5) and plays a crucial role in plant defense against both biotic and abiotic
stresses.[1][3][4][5] This technical guide provides an in-depth overview of the discovery, initial
characterization, signaling pathways, and experimental protocols related to osmotin,
presenting key data in a structured format for researchers and professionals in drug
development.

Discovery and Initial Characterization

Osmotin was first discovered in cultured tobacco (Nicotiana tabacum var. Wisconsin 38) cells
that were adapted to grow under high salt (NaCl) conditions, leading to low water potential.[3]
[6] These adapted cells were found to accumulate a 26 kilodalton protein, which was named
"osmotin."[2][6] This protein can constitute up to 12% of the total cellular protein in stressed
cells.[2][6]

Physical and Chemical Properties

Initial characterization of osmotin revealed several key properties, which are summarized in
the table below. It is a cationic protein with a basic isoelectric point (pl).[3] Osmotin shares
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significant sequence and structural homology with thaumatin, a sweet-tasting protein, although

osmotin itself is not sweet.[2][6]

Property Value/Description References

Molecular Weight 26 kDa [21[3][6]

Isoelectric Paoint (pl) ~8.2 (basic) [3]
Osmotin | (aqueous soluble)

Forms and Osmotin Il (detergent [2][3][6]
soluble) in a ~2:3 ratio.

] The first 22 amino acids of

N-terminal Sequence ] ] ) [2][3]6]
Osmotin | and Il are identical.
Cysteine-rich protein with a
three-domain structure similar

Structure ) [41718191
to other PR-5 proteins. It lacks
DNA-binding motifs.
Shares significant amino acid
sequence and structural

Homology ] [2][3][6]
homology with the sweet-
tasting protein thaumatin.
Primarily localized in the

o vacuole, within dense inclusion
Subcellular Localization [6][10]

bodies, with some presence in

the cytoplasm.

Functions and Biological Activity

Osmotin is a versatile protein with a wide range of functions in plants, primarily centered

around stress response. Its overexpression in transgenic plants has been shown to enhance

tolerance to various environmental challenges.[1][11][12]

Role in Abiotic Stress Tolerance

Osmotin accumulation is a key component of the plant's response to abiotic stresses such as:
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 Salinity: First identified in salt-stressed tobacco cells.[1][11]
e Drought: Helps in maintaining osmotic balance.[1][11]
o Cold: Involved in cryoprotection.[1][13]

The protective mechanisms include reducing the production of reactive oxygen species (ROS),
limiting lipid peroxidation, and increasing the content of proline, an osmoprotectant.[1][11]

Role in Biotic Stress (Antifungal Activity)

Osmotin exhibits potent antifungal activity against a broad spectrum of fungal pathogens.[1]
[14] Its mode of action involves:

o Plasma Membrane Permeabilization: It increases the permeability of the fungal plasma
membrane.[1][11]

» Dissipation of Membrane Potential: This leads to the disruption of the fungal cell's
electrochemical gradient.[1][11]

 Signal Transduction Subversion: Osmotin can activate the mating pheromone response
pathway in yeast, which weakens the cell wall and enhances its cytotoxic effects.[15]

Signaling Pathways

Osmotin is involved in complex signaling cascades in both plant and animal systems.

Plant Signaling Pathways

In plants, osmotin expression is regulated by a variety of signals, including hormones and
environmental cues. Abscisic acid (ABA), ethylene, and wounding have been shown to induce
osmotin gene expression.[1][16][17] The accumulation of osmotin MRNA and protein is
subject to complex developmental and post-transcriptional control.[16][18] Upon stress
perception, a signal transduction pathway, often involving a mitogen-activated protein kinase
(MAPK) cascade, is activated, leading to the expression of the osmotin gene.[14][19] Osmotin
then contributes to stress tolerance and defense responses, which can include the induction of
programmed cell death (PCD) to limit pathogen spread.[1][13]
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Caption: Osmotin-mediated stress response pathway in plants.

Interaction with Fungal Cells

Osmotin's antifungal mechanism involves direct interaction with the fungal cell. It binds to the
cell wall and subsequently interacts with the plasma membrane. This interaction can trigger
intracellular signaling pathways within the fungus, such as the MAPK cascade associated with

the mating pheromone response, ultimately leading to cell death.[15][19][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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